Cas no 2228143-75-5 (3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile
• CAS No: 2228143-75-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6233411
• PubChem ID: 165611166
• Update Time: 2025-06-08

3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile
• EN300-1759532
• 2228143-75-5
• 3-oxo-1-[2-(propan-2-yloxy)phenyl]cyclobutane-1-carbonitrile

• Inchi： 1S/C14H15NO2/c1-10(2)17-13-6-4-3-5-12(13)14(9-15)7-11(16)8-14/h3-6,10H,7-8H2,1-2H3
• InChI Key： NHWRMASJKUNANE-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile

Introduction to 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile (CAS No: 2228143-75-5)

3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile, identified by its CAS number 2228143-75-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, combines a phenyl ring with a cyclobutane core, further functionalized by an ester group and a nitrile moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The compound’s structure is a testament to the ingenuity of synthetic chemists who have meticulously designed it to exhibit specific pharmacological profiles. The phenylcyclobutane scaffold is particularly noteworthy, as it has been increasingly explored in recent years for its potential in modulating various biological pathways. This particular derivative, with its 3-oxo and carbonitrile substituents, adds layers of complexity that can influence its interactions with biological targets.

In the realm of contemporary pharmaceutical research, the exploration of novel heterocyclic compounds like 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile is driven by the need for more effective and selective therapeutic agents. The compound’s unique structural features make it a promising candidate for further investigation into its pharmacological activities. Specifically, the nitrile group can serve as a pharmacophore, contributing to binding affinity and metabolic stability, while the ester functionality provides a site for further chemical modification.

Recent studies have highlighted the significance of cyclobutane derivatives in medicinal chemistry. The rigid cyclobutane ring can enhance binding specificity by constraining conformational flexibility, which is crucial for achieving high affinity to biological targets. Moreover, the propan-2-yloxy group introduces a hydrophobic region that can improve membrane permeability, making the compound more suitable for oral administration. These structural attributes collectively position 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile as a compelling subject for further pharmacological exploration.

The synthesis of this compound involves multi-step organic transformations that showcase the advancements in synthetic methodologies. The integration of different functional groups requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the desired framework efficiently. The complexity of its synthesis underscores the compound’s potential significance in industrial applications.

From a computational chemistry perspective, 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies aim to elucidate how the compound’s structure translates into specific pharmacological effects. For instance, docking simulations have been used to investigate its binding affinity to enzymes and receptors relevant to various diseases. Such computational approaches are instrumental in guiding experimental design and optimizing lead compounds for therapeutic development.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural motifs have sparked interest in materials science, where similar molecules are being explored for their properties in organic electronics and polymer chemistry. The rigid framework and diverse functional groups make it a versatile building block for designing novel materials with tailored properties.

In conclusion, 3-oxo-1-2-(propan-2-yloxy)phenylcyclobutane-1-carbonitrile (CAS No: 2228143-75-5) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and promising pharmacological profile make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.